Cas no 2877671-89-9 (1-[(4-fluorophenyl)methyl]-4-{pyrazolo[1,5-a]pyrimidin-5-yl}piperazin-2-one)

• Product Name: 1-[(4-fluorophenyl)methyl]-4-{pyrazolo[1,5-a]pyrimidin-5-yl}piperazin-2-one
• CAS No: 2877671-89-9
• MF: C₁₇H₁₆FN₅O
• MW: 325.340246200562
• CID: 5308331
• PubChem ID: 165433742
• Update Time: 2025-07-21

1-[(4-fluorophenyl)methyl]-4-{pyrazolo[1,5-a]pyrimidin-5-yl}piperazin-2-one Chemical and Physical Properties

Names and Identifiers

• AKOS040880795
• F6806-5052
• 1-[(4-fluorophenyl)methyl]-4-{pyrazolo[1,5-a]pyrimidin-5-yl}piperazin-2-one
• 2877671-89-9
• 1-[(4-Fluorophenyl)methyl]-4-pyrazolo[1,5-a]pyrimidin-5-yl-2-piperazinone

• Inchi： 1S/C17H16FN5O/c18-14-3-1-13(2-4-14)11-22-10-9-21(12-17(22)24)15-6-8-23-16(20-15)5-7-19-23/h1-8H,9-12H2
• InChI Key： MQOHSBRUBYZLIS-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(F)C=C2)CCN(C2C=CN3N=CC=C3N=2)CC1=O

Computed Properties

• Exact Mass: 325.13388831g/mol
• Monoisotopic Mass: 325.13388831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 53.7Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 1.74±0.30(Predicted)

Additional information on 1-[(4-fluorophenyl)methyl]-4-{pyrazolo[1,5-a]pyrimidin-5-yl}piperazin-2-one

Professional Introduction to Compound with CAS No. 2877671-89-9 and Product Name: 1-[(4-fluorophenyl)methyl]-4-{pyrazolo[1,5-a]pyrimidin-5-yl}piperazin-2-one

The compound with the CAS number 2877671-89-9 and the product name 1-[(4-fluorophenyl)methyl]-4-{pyrazolo[1,5-a]pyrimidin-5-yl}piperazin-2-one represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential therapeutic applications. The structural framework of this molecule integrates several key pharmacophoric elements, including a 4-fluorophenyl moiety and a pyrazolo[1,5-a]pyrimidine scaffold, which are known for their ability to modulate biological pathways relevant to various diseases.

Recent research in medicinal chemistry has highlighted the importance of piperazine derivatives in drug development. The presence of a piperazine ring in this compound not only contributes to its structural complexity but also enhances its binding affinity to biological targets. Specifically, the piperazin-2-one functional group is particularly noteworthy, as it has been shown to interact with enzymes and receptors in a manner that can lead to therapeutic effects. This compound's design aligns with the growing trend of developing small-molecule inhibitors that target specific disease pathways with high precision.

The 4-fluorophenyl substituent is another critical feature of this molecule. Fluorine atoms are frequently incorporated into pharmaceutical compounds due to their ability to improve metabolic stability, lipophilicity, and binding affinity. In this context, the fluorine atom in the 4-fluorophenyl group likely plays a crucial role in optimizing the compound's pharmacokinetic properties. This modification can enhance the compound's bioavailability and prolong its duration of action, making it a promising candidate for further development.

The core structure of this compound, pyrazolo[1,5-a]pyrimidine, is a fused heterocycle that has been extensively studied for its biological activity. Pyrazolo[1,5-a]pyrimidines are known for their diverse pharmacological properties, including antiviral, anti-inflammatory, and anticancer effects. The specific arrangement of nitrogen atoms in this scaffold allows for interactions with various biological targets, making it an attractive scaffold for drug discovery. The incorporation of additional functional groups, such as the piperazin-2-one moiety, further expands the potential applications of this compound.

Current research in the field of oncology has identified several pyrazolo[1,5-a]pyrimidine derivatives as promising candidates for cancer therapy. These compounds have demonstrated the ability to inhibit key enzymes involved in tumor growth and progression. The presence of both 4-fluorophenyl and pyrazolo[1,5-a]pyrimidine groups in this molecule suggests that it may exhibit similar anti-cancer properties. Further studies are needed to elucidate its mechanism of action and evaluate its efficacy in preclinical models.

In addition to its potential applications in oncology, this compound may also have relevance in other therapeutic areas. For instance, pyrazole derivatives have been explored for their antimicrobial properties. The unique structural features of this molecule could make it effective against resistant strains of bacteria or fungi. Moreover, the combination of different pharmacophoric elements may lead to synergistic effects when used in combination therapy regimens.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex heterocyclic core. The introduction of fluorine atoms often requires specialized methodologies to achieve regioselectivity and minimize side reactions. These synthetic challenges highlight the expertise required to develop such advanced pharmaceutical candidates.

Evaluation of the compound's pharmacological properties is essential before it can be considered for clinical development. In vitro assays are typically performed to assess its activity against relevant biological targets. These assays help determine whether the compound can modulate specific pathways associated with disease progression. Additionally, preclinical studies in animal models provide insights into its safety profile and potential therapeutic efficacy.

The growing interest in fluorinated compounds underscores their importance in modern drug discovery. The ability to fine-tune molecular properties through fluorine substitution allows for the development of more effective and selective drugs. The 4-fluorophenyl group in this compound exemplifies how fluorine can be strategically incorporated into molecules to enhance their pharmacological profiles.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 1-[(4-fluorophenyl)methyl]-4-{pyrazolo[1,5-a]pyrimidin-5-yl}piperazin-2-one will play an increasingly important role in addressing unmet medical needs. The integration of advanced chemical concepts and innovative synthetic strategies will be crucial in translating these promising candidates into safe and effective treatments for patients worldwide.